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Compound of Interest

(3-Chloro-5-ethoxyphenyl)boronic
Compound Name: d
aci

Cat. No.: B572545

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (3-Chloro-5-
ethoxyphenyl)boronic acid, a key reagent in synthetic organic chemistry, particularly in cross-
coupling reactions.

Core Molecular Data

(3-Chloro-5-ethoxyphenyl)boronic acid is an organoboron compound with the chemical
formula CsH10BCIOs[1][2][3]. Its structure features a phenyl ring substituted with a chloro group,
an ethoxy group, and a boronic acid functional group. This arrangement of functional groups
makes it a valuable building block in the synthesis of complex organic molecules.

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The atomic weights used for this calculation are the standard atomic weights
of carbon (C), hydrogen (H), boron (B), chlorine (Cl), and oxygen (O).

Based on the molecular formula CsH10BCIOs, the molecular weight is calculated as follows:

(8 x Atomic Weight of C) + (10 x Atomic Weight of H) + (1 x Atomic Weight of B) + (1 x Atomic
Weight of CI) + (3 x Atomic Weight of O)
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(8 x 12.011) + (10 x 1.008) + (1 x 10.81) + (1 x 35.45) + (3 x 15.999) = 200.43 g/mol [1]

This calculated value is consistent with the molecular weight information available in chemical
databases for the compound associated with CAS number 1256345-73-9[1][3].

Summary of Physicochemical Properties

The following table summarizes the key quantitative data for (3-Chloro-5-
ethoxyphenyl)boronic acid.

Property Value
Molecular Formula CsH10BClOs3
Molecular Weight 200.43 g/mol
CAS Number 1256345-73-9

Chemical Structure

The structural arrangement of atoms in (3-Chloro-5-ethoxyphenyl)boronic acid is crucial for
its reactivity and application in chemical synthesis.
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Caption: Chemical structure of (3-Chloro-5-ethoxyphenyl)boronic acid.

Experimental Protocols

Detailed experimental protocols for the use of (3-Chloro-5-ethoxyphenyl)boronic acid, such
as in Suzuki-Miyaura cross-coupling reactions, would be specific to the desired product and
reaction conditions. A general workflow for such a reaction is outlined below.

General Workflow for a Suzuki-Miyaura Coupling
Reaction

This diagram illustrates a typical workflow for a palladium-catalyzed cross-coupling reaction
involving an aryl boronic acid.
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Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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